Cas no 887874-54-6 (3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887874-54-6
• MF: C₃₁H₂₆N₂O₄
• MW: 490.549148082733
• CID: 5903028
• PubChem ID: 16814455
• Update Time: 2025-10-29

3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-methoxyphenyl)-3-[(1-oxo-3,3-diphenylpropyl)amino]-
• 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• AB00671462-01
• F0666-0475
• 887874-54-6
• 3-(3,3-diphenylpropanoylamino)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024594262

• Inchi： 1S/C31H26N2O4/c1-36-24-18-16-23(17-19-24)32-31(35)30-29(25-14-8-9-15-27(25)37-30)33-28(34)20-26(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-19,26H,20H2,1H3,(H,32,35)(H,33,34)
• InChI Key： FNBBIWCGXIMGDU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC(C2=CC=CC=C2)C2=CC=CC=C2)=C1C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 490.18925731g/mol
• Monoisotopic Mass: 490.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide

3-(3,3-Diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887874-54-6)

The compound 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide, identified by the CAS registry number 887874-54-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene and furan ring system. The presence of the benzofuran core makes this molecule particularly interesting due to its unique electronic properties and structural versatility.

The molecular structure of this compound is characterized by a benzofuran moiety at the core, with two substituents attached at the 2-position: a carboxamide group and a diphenylpropanamido group. The N-(4-methoxyphenyl) substituent further enhances the molecule's complexity and functionality. This combination of functional groups suggests that the compound may exhibit diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and neuroprotective agents. The presence of electron-withdrawing groups like the carboxamide and electron-donating groups like the diphenylpropanamido creates a balance in electronic effects that could be exploited for therapeutic purposes. For instance, research has shown that benzofuran derivatives can modulate key enzymes and receptors involved in inflammatory pathways, making them promising candidates for anti-inflammatory drug development.

In addition to its therapeutic potential, this compound may also find applications in materials science. The rigid aromatic structure of the benzofuran core could contribute to the development of advanced materials with unique optical or electronic properties. For example, benzofuran derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation.

The synthesis of this compound likely involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the benzofuran ring may be achieved through cyclization reactions, while the attachment of substituents would require careful functional group compatibility considerations. Recent advancements in catalytic asymmetric synthesis could potentially be applied to this compound's production, enabling the preparation of enantiomerically pure samples for further biological studies.

In terms of biological evaluation, this compound has not yet been extensively studied; however, its structural features suggest several avenues for investigation. For instance, its interaction with various protein targets could be explored using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Additionally, computational modeling approaches could provide insights into its binding affinity and selectivity for specific biological targets.

The integration of cutting-edge technologies like artificial intelligence (AI) and machine learning (ML) into chemical research has opened new possibilities for understanding complex molecules like this one. AI-driven platforms can predict bioactivity profiles based on structural features, helping researchers prioritize compounds for experimental testing. Furthermore, ML algorithms can analyze large datasets from biological assays to identify potential leads for drug development.

In conclusion, the compound 3-(3,3-diphenylpropanamido)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887874-54-6) represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its potential applications span across therapeutic development, materials science, and advanced chemical technologies. As research continues to uncover its properties and functionalities, this compound may play a pivotal role in driving innovation across multiple disciplines.